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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available physical and chemical property data

for the compound (5-Bromo-3-methylpyridin-2-YL)methanol. Intended for professionals in

research and development, this document compiles essential information to facilitate its use as

a chemical intermediate and building block in synthetic chemistry and drug discovery. Due to

the limited availability of comprehensive experimental data in publicly accessible literature, this

guide primarily presents information obtained from chemical supplier databases. Further

experimental validation of the properties outlined herein is recommended.

Chemical Identity and Physical Properties
(5-Bromo-3-methylpyridin-2-YL)methanol is a substituted pyridine derivative. Its core

structure consists of a pyridine ring with a bromo, a methyl, and a hydroxymethyl group at

positions 5, 3, and 2, respectively. This combination of functional groups makes it a valuable

intermediate for introducing the 5-bromo-3-methylpyridin-2-yl moiety in the synthesis of more

complex molecules.
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Table 1: Physical and Chemical Properties of (5-Bromo-3-methylpyridin-2-YL)methanol

Property Value Source(s)

CAS Number 245765-71-3 [1][2]

Molecular Formula C₇H₈BrNO [3][4]

Molecular Weight 202.05 g/mol [2]

Appearance
Light yellow solid or yellow to

pale yellow oil
[5]

Purity Typically ≥98% [2]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Note: There is conflicting information regarding the physical state of this compound. Some

sources describe it as a solid, while others list it as an oil. This discrepancy may be due to the

presence of impurities or different polymorphic forms.

Spectroscopic Data
While several chemical suppliers indicate the availability of spectroscopic data such as NMR,

HPLC, and LC-MS for (5-Bromo-3-methylpyridin-2-YL)methanol, the actual spectra and

detailed interpretation are not publicly available.[1] Researchers are advised to acquire these

analytical data upon purchase or perform their own characterization to confirm the identity and

purity of the material.

Experimental Protocols
A detailed, peer-reviewed synthesis protocol specifically for (5-Bromo-3-methylpyridin-2-
YL)methanol could not be identified in the public domain. However, the synthesis of

structurally related pyridine derivatives often involves multi-step sequences. A plausible

synthetic approach could involve the following conceptual workflow:
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Conceptual Synthesis Workflow
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Caption: A generalized workflow for the synthesis of (5-Bromo-3-methylpyridin-2-
YL)methanol.

This conceptual pathway highlights the general steps that would likely be involved in the

synthesis. Researchers would need to develop a specific reaction scheme, select appropriate

reagents and conditions, and optimize the process. The synthesis of related compounds, such

as N-[5-bromo-2-methylpyridine-3-yl]acetamide, has been reported and may offer insights into

suitable reaction conditions for modifications of the pyridine ring.[6]

Applications in Research and Drug Development
Substituted pyridines are a cornerstone in medicinal chemistry and materials science. The

presence of a bromine atom in (5-Bromo-3-methylpyridin-2-YL)methanol makes it an ideal

substrate for cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig

aminations. These reactions are fundamental in the construction of carbon-carbon and carbon-

heteroatom bonds, enabling the synthesis of diverse molecular scaffolds.

The hydroxymethyl group provides a handle for further functionalization, such as oxidation to

an aldehyde or carboxylic acid, or conversion to an ether or ester. The methyl group can

influence the steric and electronic properties of the molecule.
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Potential Research Applications
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Caption: Potential applications of (5-Bromo-3-methylpyridin-2-YL)methanol in various

research fields.

Handling and Storage
Based on information for structurally similar compounds, (5-Bromo-3-methylpyridin-2-
YL)methanol should be handled with care in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves and safety glasses. It is recommended to store

the compound in a tightly sealed container in a cool, dry place.

Conclusion
(5-Bromo-3-methylpyridin-2-YL)methanol is a chemical intermediate with significant potential

for application in synthetic chemistry. While a comprehensive dataset of its physical and

chemical properties is not readily available in the public domain, this guide provides a summary

of the existing information. It is imperative for researchers to conduct their own analytical

characterization to verify the properties of this compound before its use in experimental work.

The development and publication of detailed experimental protocols and comprehensive

characterization data would be a valuable contribution to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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